2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide

• IUPAC Name: 2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethyl-4-oxidopyrazin-1-ium 1-oxide
• InChI: InChI=1S/C20H19FN2O3/c1-4-26-18-11-7-16(8-12-18)20-14(3)22(24)13(2)19(23(20)25)15-5-9-17(21)10-6-15/h5-12H,4H2,1-3H3
• InChI Key: XNHSIPMAWUGXNR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(N(C(=C([N+]2=O)C3=CC=C(C=C3)F)C)[O-])C
• Molecular Formula: C20H19FN2O3
• Molecular Weight: 354.4 g/mol

Description

2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide, also known as EFDP, is a pyrazine derivative that has been extensively studied for its potential applications in scientific research. EFDP is a highly potent compound that exhibits a wide range of biochemical and physiological effects, making it an attractive candidate for use in various research applications.

Mechanism of Action

2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide exerts its effects by inhibiting the activity of the enzyme NADPH oxidase, which is responsible for the production of reactive oxygen species (ROS) in cells. By inhibiting NADPH oxidase, 2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide reduces the levels of ROS in cells, which in turn reduces oxidative stress and inflammation.
Biochemical and Physiological Effects:
2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide has a wide range of biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-cancer properties. 2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide has been shown to reduce oxidative stress and inflammation in various cell types, and has also been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide in lab experiments is its high potency and specificity. 2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide is a highly reactive compound that can be used to detect and quantify oxidative stress in cells with high sensitivity and specificity. However, one limitation of using 2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are many potential future directions for research on 2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide. One area of focus is the development of new 2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide derivatives with improved potency and specificity for detecting oxidative stress in cells. Another area of focus is the development of new methods for synthesizing 2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide that are more efficient and cost-effective. Additionally, further research is needed to fully understand the mechanisms of action of 2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide and its potential applications in various disease states.

Scientific Research Applications

2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide has been extensively studied for its potential applications in scientific research. One of the most promising applications of 2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide is its use as a probe for studying the mechanisms of oxidative stress in cells. 2-(4-ethoxyphenyl)-6-(4-fluorophenyl)-3,5-dimethylpyrazine 1,4-dioxide is a highly reactive compound that can be used to detect and quantify oxidative stress in cells, making it a valuable tool for understanding the role of oxidative stress in various disease states.